N-cyclopropyl-1'-(2-ethoxybenzyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-cyclopropyl-1-[1-[(2-ethoxyphenyl)methyl]piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C23H35N3O2/c1-2-28-22-8-4-3-6-18(22)16-25-14-11-21(12-15-25)26-13-5-7-19(17-26)23(27)24-20-9-10-20/h3-4,6,8,19-21H,2,5,7,9-17H2,1H3,(H,24,27)
• InChI Key: GDILQTLVSRQJSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCC(CC2)N3CCCC(C3)C(=O)NC4CC4
• Molecular Formula: C23H35N3O2
• Molecular Weight: 385.5 g/mol

Description

N-cyclopropyl-1'-(2-ethoxybenzyl)-1,4'-bipiperidine-3-carboxamide, also known as CTDP-31, is a novel compound with potential applications in scientific research. It belongs to the class of piperidine derivatives and has been synthesized using a specific method.

Mechanism of Action

N-cyclopropyl-1'-(2-ethoxybenzyl)-1,4'-bipiperidine-3-carboxamide acts as a positive allosteric modulator of the D2 receptor, which means it enhances the receptor's response to dopamine. It binds to a specific site on the receptor and induces a conformational change, which increases the affinity of the receptor for dopamine. This results in an increase in the downstream signaling pathways that are activated by the receptor.
Biochemical and physiological effects:
N-cyclopropyl-1'-(2-ethoxybenzyl)-1,4'-bipiperidine-3-carboxamide has been shown to have a range of biochemical and physiological effects. In preclinical studies, it has been found to increase dopamine release in the brain, enhance locomotor activity, and improve cognitive function. It has also been shown to reduce the reinforcing effects of drugs of abuse, suggesting potential applications in addiction treatment.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-1'-(2-ethoxybenzyl)-1,4'-bipiperidine-3-carboxamide has several advantages for use in lab experiments. It is highly selective for the D2 receptor and does not affect other dopamine receptor subtypes. It also has a long half-life, which allows for sustained effects in animal models. However, its efficacy may be limited by individual differences in receptor expression and function, which can vary between species and individuals.

Future Directions

There are several future directions for research on N-cyclopropyl-1'-(2-ethoxybenzyl)-1,4'-bipiperidine-3-carboxamide. One potential application is in the development of novel therapeutics for neurological disorders such as schizophrenia and addiction. N-cyclopropyl-1'-(2-ethoxybenzyl)-1,4'-bipiperidine-3-carboxamide may also be useful as a tool for investigating the role of the D2 receptor in these disorders and identifying new therapeutic targets. Further research is needed to determine the safety and efficacy of N-cyclopropyl-1'-(2-ethoxybenzyl)-1,4'-bipiperidine-3-carboxamide in humans and to optimize its pharmacological properties for clinical use.

Synthesis Methods

The synthesis of N-cyclopropyl-1'-(2-ethoxybenzyl)-1,4'-bipiperidine-3-carboxamide involves the reaction of 1,4'-bipiperidine-3-carboxylic acid with 2-ethoxybenzyl chloride in the presence of a base such as triethylamine. The resulting 2-ethoxybenzyl-protected intermediate is then reacted with cyclopropylamine to yield the final product. The synthesis method has been optimized to increase the yield and purity of N-cyclopropyl-1'-(2-ethoxybenzyl)-1,4'-bipiperidine-3-carboxamide.

Scientific Research Applications

N-cyclopropyl-1'-(2-ethoxybenzyl)-1,4'-bipiperidine-3-carboxamide has shown potential applications in scientific research, particularly in the field of neuroscience. It has been found to selectively modulate the activity of the dopamine D2 receptor, which is involved in various neurological disorders such as schizophrenia, Parkinson's disease, and addiction. N-cyclopropyl-1'-(2-ethoxybenzyl)-1,4'-bipiperidine-3-carboxamide has been used in preclinical studies to investigate the role of the D2 receptor in these disorders and to identify potential therapeutic targets.